Cas no 2580207-93-6 (1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 2580207-93-6
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5659608
• PubChem ID: 165891690
• Update Time: 2025-06-10

1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580207-93-6
• 1-(4-{[(tert-butoxy)carbonyl]amino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid
• EN300-27722915
• 1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C17H20N2O4/c1-11-10-12(18-16(22)23-17(2,3)4)7-8-13(11)19-9-5-6-14(19)15(20)21/h5-10H,1-4H3,(H,18,22)(H,20,21)
• InChI Key： JXOGBEXHKFOUII-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C)C=1)N1C=CC=C1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid

Introduction to 1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2580207-93-6)

1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2580207-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties:

1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid is a complex organic molecule with a molecular formula of C₁₈H₂₃N₃O₃. The compound features a pyrrole ring system fused to an aromatic phenyl group, which is substituted with a tert-butoxycarbonyl (Boc) protected amino group and a methyl group. The presence of the Boc protecting group makes the compound stable under various reaction conditions, facilitating its use in synthetic chemistry and biological studies.

The physical properties of 1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid include a melting point of approximately 150-155°C and solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Synthesis Methods:

The synthesis of 1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid has been reported using several approaches. One common method involves the condensation of 4-amino-3-methylbenzoic acid with tert-butyl dicarbonate to form the Boc-protected intermediate, followed by coupling with 1H-pyrrole-2-carboxylic acid using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This multi-step process yields the desired product with high purity and yield.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions to construct the pyrrole ring system. This method offers greater flexibility in terms of substituent variation and can be adapted to produce analogs with different functional groups, enhancing the compound's potential for drug development.

Biological Activities:

1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid has demonstrated promising biological activities in various preclinical studies. One of its key applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that the compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid has also shown potential as an anticancer agent. Studies have reported that it can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing tumor angiogenesis. The mechanism of action involves targeting specific proteins involved in cell cycle regulation and apoptosis signaling pathways.

Clinical Trials and Future Prospects:

The promising preclinical results have led to increased interest in advancing 1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on dosing regimens, pharmacokinetics, and potential side effects.

The future prospects for this compound are promising, given its unique structural features and diverse biological activities. Ongoing research aims to optimize its pharmacological properties through structure-activity relationship (SAR) studies and to explore its potential as a lead compound for drug development in multiple therapeutic areas.

Conclusion:

1-(4-{(tert-butoxy)carbonylamino}-2-methylphenyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2580207-93-6) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, makes it a promising candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.